Methyl 2-(benzoylamino)-2-(diisopropoxyphosphoryl)-3,3,3-trifluoropropanoate
Overview
Description
Methyl 2-(benzoylamino)-2-(diisopropoxyphosphoryl)-3,3,3-trifluoropropanoate, commonly known as MBDP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in drug discovery and development. MBDP is a phosphoramidate prodrug of the antiviral agent 2',3'-dideoxyinosine (ddI), which is used in the treatment of HIV infections. MBDP has been found to be a promising candidate for the delivery of ddI due to its ability to enhance the bioavailability of the drug and reduce its toxicity.
Mechanism of Action
MBDP works by converting into Methyl 2-(benzoylamino)-2-(diisopropoxyphosphoryl)-3,3,3-trifluoropropanoate in vivo. The phosphoramidate group in MBDP is cleaved by cellular phosphatases, releasing the active drug. The released this compound inhibits the reverse transcriptase enzyme, which is essential for the replication of HIV. By inhibiting this enzyme, this compound prevents the virus from replicating and spreading.
Biochemical and Physiological Effects:
MBDP has been found to have low toxicity and high bioavailability. It has been shown to enhance the antiviral activity of this compound and reduce its toxicity. MBDP has also been found to selectively target cancer cells and induce apoptosis, making it a potential candidate for the development of cancer therapies.
Advantages and Limitations for Lab Experiments
MBDP has several advantages for lab experiments. It has low toxicity and high bioavailability, making it a safe and effective drug delivery system. MBDP also selectively targets cancer cells and induces apoptosis, making it a potential candidate for the development of cancer therapies. However, MBDP has some limitations. It is a prodrug, which means it needs to be converted into its active form in vivo. This can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the research on MBDP. One potential direction is the development of MBDP-based drug delivery systems for the treatment of HIV infections. Another potential direction is the development of MBDP-based cancer therapies. Further research is needed to fully understand the mechanism of action of MBDP and its potential applications in drug discovery and development.
Scientific Research Applications
MBDP has been extensively studied for its potential use in drug delivery systems. It has been found to enhance the bioavailability of Methyl 2-(benzoylamino)-2-(diisopropoxyphosphoryl)-3,3,3-trifluoropropanoate and reduce its toxicity, making it a promising candidate for the treatment of HIV infections. MBDP has also been studied for its potential use in cancer treatment. It has been found to selectively target cancer cells and induce apoptosis, making it a potential candidate for the development of cancer therapies.
properties
IUPAC Name |
methyl 2-benzamido-2-di(propan-2-yloxy)phosphoryl-3,3,3-trifluoropropanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23F3NO6P/c1-11(2)26-28(24,27-12(3)4)16(15(23)25-5,17(18,19)20)21-14(22)13-9-7-6-8-10-13/h6-12H,1-5H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMTJWIZKQPAEBC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OP(=O)(C(C(=O)OC)(C(F)(F)F)NC(=O)C1=CC=CC=C1)OC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23F3NO6P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.